Cas no 338411-13-5 (2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE)

• Product Name: 2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE
• CAS No: 338411-13-5
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• MDL: MFCD00231382
• CID: 5214365
• Update Time: 2026-03-06

2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE
• 2-chloro-N-(1,5,6-trimethyl-1H-1,3-benzodiazol-4-yl)benzene-1-sulfonamide
• 2-chloro-N-(1,5,6-trimethylbenzimidazol-4-yl)benzenesulfonamide
• MLS000327969
• Bionet1_001565
• Oprea1_289622
• HMS572K07
• HMS2383F22
• SMR000168547

• MDL： MFCD00231382
• Inchi： 1S/C16H16ClN3O2S/c1-10-8-13-16(18-9-20(13)3)15(11(10)2)19-23(21,22)14-7-5-4-6-12(14)17/h4-9,19H,1-3H3
• InChI Key： VNHAQLKYWFXVLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC1=C(C)C(C)=CC2=C1N=CN2C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 524
• XLogP3: 3.3
• Topological Polar Surface Area: 72.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE

Professional Introduction to 2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE (CAS No. 338411-13-5)

2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE, identified by the Chemical Abstracts Service Number 338411-13-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural framework of this molecule incorporates a chloro-substituted benzene ring linked to a sulfonamide moiety, which is further connected to a 1,5,6-trimethyl-1H-1,3-benzimidazole scaffold. Such a design not only imparts unique electronic and steric properties but also opens up diverse possibilities for its application in drug discovery and development.

The sulfonamide functional group is renowned for its ability to interact with biological targets through hydrogen bonding and ionic interactions, making it a cornerstone in the design of bioactive molecules. In the context of 2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE, the presence of the chloro substituent on the benzene ring introduces additional reactivity and modulates the compound's pharmacokinetic profile. The benzimidazole moiety, characterized by its nitrogen-rich heterocyclic structure, is another key feature that contributes to the molecule's versatility. Benzimidazoles are known for their role in various pharmacological applications, including antiviral, anticancer, and antimicrobial agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of this compound with unprecedented precision. The three-dimensional structure of 2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE has been meticulously analyzed to understand its interactions with biological targets. Studies suggest that the compound can bind effectively to enzymes and receptors involved in critical metabolic pathways. This insight has fueled interest in its potential as an inhibitor or modulator of these pathways.

In the realm of drug discovery, the synthesis and optimization of sulfonamide derivatives remain a focal point due to their demonstrated efficacy across multiple therapeutic areas. The structural motif of 2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE presents an excellent starting point for further derivatization. By strategically modifying substituents on the benzene ring or the benzimidazole core, chemists can fine-tune the pharmacological properties of the compound. Such modifications may enhance its binding affinity, selectivity, or metabolic stability.

One particularly intriguing aspect of this molecule is its potential application in addressing emerging challenges in medicine. For instance, recent research has highlighted the importance of targeting protein-protein interactions (PPIs) in treating complex diseases such as cancer and neurodegenerative disorders. The unique scaffold of 2-CHLORO-N-(1,5,6-TRIMETHYL-1H-1,3-BENZIMIDAZOL-4-YL)BENZENESULFONAMIDE makes it a promising candidate for disrupting aberrant PPIs that drive disease progression. Preliminary computational studies have suggested that this compound can interact with specific residues within target proteins, potentially leading to therapeutic effects.

The role of benzimidazoles in medicinal chemistry cannot be overstated. These heterocycles have been extensively studied for their ability to modulate various biological processes. The 1H-benzimidazole core in 2-CHLORO-N-(1,5,6-trimethyl)-4ylbenzenesulfonamide CAS No 33841113_5 is particularly noteworthy due to its structural rigidity and ability to engage in multiple non-covalent interactions with biological targets. This characteristic makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Furthermore，the chloro-substituent on the benzene ring introduces additional reactivity that can be exploited for further chemical modifications. Chloro groups are known to participate in various chemical transformations，including nucleophilic aromatic substitution (SNAr), which can be leveraged to introduce diverse functional groups into the molecule. This flexibility allows chemists to tailor the properties of 2-chloro-n-(15_6trimethyl_13benzimidazol_4yl)benzenesulfonamide CAS No 33841113_5 to meet specific pharmacological requirements.

Recent studies have also explored the potential of this compound as an anti-inflammatory agent. Inflammation is a hallmark of numerous diseases，including autoimmune disorders and chronic inflammatory conditions。The sulfonamide moiety，in particular，has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways such as COX（cyclooxygenase）and LOX（lipoxygenase）．These findings suggest that 2-chloro-n-(15_6trimethyl_13benzimidazol_4yl)benzenesulfonamide CAS No 33841113_5 could be a valuable tool in developing novel anti-inflammatory therapies．

The synthesis of this compound involves multi-step organic reactions，requiring precise control over reaction conditions and reagent selection．Advanced synthetic techniques，such as transition-metal-catalyzed cross-coupling reactions，have been employed to construct the complex framework efficiently．These methods not only improve yield but also enhance purity，ensuring that subsequent biological evaluations are performed on high-quality material．

In conclusion，2-chloro-n-(15_6trimethyl_13benzimidazol_4yl)benzenesulfonamide CAS No 33841113_5 represents a significant advancement in pharmaceutical chemistry．Its unique structural features，combined with promising preclinical data，make it a compelling candidate for further development．As research continues to uncover new therapeutic applications，this compound holds great potential for contributing to advancements in medicine．The integration of cutting-edge synthetic methodologies and computational biology will further refine our understanding of its pharmacological profile， paving the way for innovative treatments against various diseases．